Cas no 197512-40-6 (a-(4-Chlorophenyl)-a-methyl-2-pyridine-methanol)

• Product Name: a-(4-Chlorophenyl)-a-methyl-2-pyridine-methanol
• CAS No: 197512-40-6
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 4632288
• Update Time: 2025-05-20

a-(4-Chlorophenyl)-a-methyl-2-pyridine-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1-pyridin-2-ylethanol
• a-(4-Chlorophenyl)-a-methyl-2-pyridine-methanol

• Inchi： 1S/C13H12ClNO/c1-13(16,12-4-2-3-9-15-12)10-5-7-11(14)8-6-10/h2-9,16H,1H3
• InChI Key： MVGXHPOATKRSGF-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(Cl)C=C1)(C1=NC=CC=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on a-(4-Chlorophenyl)-a-methyl-2-pyridine-methanol

A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol: A Comprehensive Overview

A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol, also known by its CAS number 197512-40-6, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenol group, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential in drug design and development, particularly in the context of its ability to modulate enzyme activity and cellular signaling pathways.

The synthesis of A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol typically involves multi-step reactions, often utilizing coupling agents and catalysts to achieve high yields and purity. Researchers have explored various methodologies, including Suzuki coupling and Stille coupling, to optimize the synthesis process. These advancements have not only improved the efficiency of production but also opened new avenues for functionalizing the molecule with additional groups, enhancing its bioavailability and pharmacokinetic properties.

In the pharmaceutical industry, A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol has shown promise as a lead compound for developing novel therapeutics. Its ability to interact with specific protein targets has been extensively studied using computational modeling and in vitro assays. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The agrochemical sector has also benefited from the unique properties of A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol. Studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing crop yield and resistance to environmental stressors. Field trials conducted in diverse climatic conditions have shown consistent results, further validating its potential as a sustainable agricultural solution.

From a materials science perspective, this compound has been investigated for its role in synthesizing advanced polymers and nanomaterials. Its ability to act as a building block for constructing complex molecular architectures has led to innovations in the development of high-performance materials for electronic and biomedical applications.

In conclusion, A-(4-Chlorophenyl)-A-Methyl-2-Pyridine-Methanol (CAS No. 197512-40-6) stands out as a multifaceted compound with wide-ranging applications across various industries. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical science.